Cas no 124-04-9 (hexanedioic acid)

• Product name: hexanedioic acid
• CAS No: 124-04-9
• MF: C₆H₁₀O₄
• MW: 146.1412
• MDL: MFCD00004420
• CID: 36112
• PubChem ID: 196

hexanedioic acid Chemical and Physical Properties

Names and Identifiers

• Adipic acid
• 1,4-BUTANEDICARBOXYLIC ACID
• 1,6-HEXANEDIOIC ACID
• BUTANE-1,4-DICARBOXYLIC ACID
• DICARBOXYLIC ACID C6
• FEMA 2011
• HEXANDIOIC ACID
• RARECHEM AL BO 0180
• acideadipique
• Acifloctin
• Acinetten
• Adilactetten
• adipate
• adipic
• Adipinsαure
• Adi-pure
• ai3-03700
• femanumber2011
• Hexanedioic acid
• Hexane diacid
• hexane-1,6-dicarboxylic acid
• Adipinic acid
• Asapic
• NA-9077
• Inipol DS
• E 355
• E-355
• Adipinsaeure
• E355
• piperazinium adipate
• piperazinium hexanedioate
• hexanedioic acid - piperazine (1:1)
• INS No. 355
• 4-02-00-01956 (Beilstein Handbook Reference)
• Adipic acid, SAJ special grade, >=99.5%
• Adipidic acid
• ADIPIC-1,6-13C2 ACID
• Kyselina adipova
• D70505
• SR-01000944270-2
• NCGC00091345-03
• hexane-1,6-dioic acid
• Hexanedioate
• ADIPIC ACID [MI]
• INS NO.355
• Q357415
• J-519542
• hexane dioic acid
• WLN: QV4VQ
• ADIPIC-DB ACID
• 1,6-HEXANE-DIOIC ACID
• NS00005309
• EN300-18041
• D08839
• HSDB 188
• ADIPIC ACID [II]
• NCGC00259710-01
• Adipic acid, Vetec(TM) reagent grade, >=99%
• BIDD:ER0342
• Kyselina adipova [Czech]
• Adipinsaure
• NSC-760121
• Acide adipique
• INS-355
• CHEMBL1157
• Adipic acid, >=99.5%
• Adipic acid, European Pharmacopoeia (EP) Reference Standard
• NSC7622
• MFCD00004420
• CHEBI:30832
• ADIPIC ACID [MART.]
• 1,6-Hexanedioate
• AC-10343
• Acide adipique [French]
• STL163338
• CCG-230896
• 76A0JE0FKJ
• CAS-124-04-9
• ADIPIC ACID [FCC]
• ADIPIC ACID (MART.)
• 124-04-9
• UNII-76A0JE0FKJ
• FEMA Number 2011
• F0001-0377
• NCGC00091345-05
• Adipic acid, certified reference material, TraceCERT(R)
• HOOC-(CH2)4-COOH
• AKOS000119031
• EC 204-673-3
• Molten adipate
• AB00988898-01
• EINECS 204-673-3
• Z57127533
• ADIPIC ACID [USP-RS]
• 847871-03-8
• Adipinate
• HY-W017522
• NSC 7622
• SBI-0653842.0001
• Hexan-1,6-dicarboxylate
• SCHEMBL4930
• Pharmakon1600-01301012
• s3594
• LMFA01170048
• DTXCID301605
• FEMA No. 2011
• NSC760121
• ADIPIC ACID [FHFI]
• SR-01000944270
• Adipic acid, puriss., 99.8%
• BRD-K10656395-001-02-1
• ADIPIC ACID (II)
• C06104
• Adilac-tetten
• Adipic acid, >=99%
• NCGC00091345-01
• J-005034
• BBL011615
• Tox21_202161
• bmse000424
• adipic-acid
• BP-21150
• Adipic acid [NF]
• Adipic acid, 99%
• BRN 1209788
• Adipic acid; Hexanedioic acid
• 0L1
• NCGC00254389-01
• Hexanedioc acid
• AB00988898-03
• BP-30248
• Adipic acid, United States Pharmacopeia (USP) Reference Standard
• Adipic acid (NF)
• NCIOpen2_001004
• CCRIS 812
• Tox21_111118
• 1F1316F2-7A32-4339-8C2A-8CAA84696C95
• Adipinsaure [German]
• Molten adipic acid
• adipicacid
• Flavor and Extract Manufacturers' Association Number 2011
• A0161
• NCGC00091345-02
• Tox21_300344
• CS-W018238
• Adipic acid, BioXtra, >=99.5% (HPLC)
• ADIPIC ACID [HSDB]
• DTXSID7021605
• NCGC00091345-04
• EC 432-790-1
• ADIPIC ACID (EP MONOGRAPH)
• ADIPIC ACID [WHO-DD]
• NCIOpen2_001222
• ADIPIC ACID [EP MONOGRAPH]
• NSC-7622
• InChI=1/C6H10O4/c7-5(8)3-1-2-4-6(9)10/h1-4H2,(H,7,8)(H,9,10
• Tox21_111118_1
• hexanedioic acid

• MDL： MFCD00004420
• Inchi： 1S/C6H10O4/c7-5(8)3-1-2-4-6(9)10/h1-4H2,(H,7,8)(H,9,10)
• InChI Key： WNLRTRBMVRJNCN-UHFFFAOYSA-N
• SMILES： OC(=O)CCCCC(O)=O
• BRN： 1209788

Computed Properties

• Exact Mass: 146.05800
• Monoisotopic Mass: 146.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: nothing
• Tautomer Count: nothing
• Topological Polar Surface Area: 74.6
• Surface Charge: 0

Experimental Properties

• Color/Form: White crystals
• Density: 1,36 g/cm3
• Melting Point: 152.0 to 155.0 deg-C
• Boiling Point: 265 °C/100 mmHg(lit.)
• Flash Point: Fahrenheit: 384.8 ° f
  Celsius: 196 ° c
  
• Refractive Index: 1.4880
• PH: 2.7 (23g/l, H2O, 25℃)
• Solubility: methanol: 0.1 g/mL, clear, colorless
• Water Partition Coefficient: 1.44 g/100 mL (15 ºC)
• Stability/Shelf Life: Stable. Substances to be avoided include ammonia, strong oxidizing agents.
• PSA: 74.60000
• LogP: 0.71600
• Merck: 162
• pka: 4.43(at 25℃)
• Solubility: Slightly soluble in water, easily soluble in alcohol, ether and most other organic solvents
• FEMA: 2011
• Sensitiveness: Sensitive to humidity
• Vapor Pressure: 1 mmHg ( 159.5 °C)

hexanedioic acid Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：UN 9077
• WGK Germany：1
• Hazard Category Code： 41
• Safety Instruction： S26
• RTECS：AU8400000
• Hazardous Material Identification：
• Hazard Level：9.2
• TSCA：Yes
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：R36

hexanedioic acid Customs Data

• HS CODE：29171210
• Customs Data：

  China Customs Code:

  2917120001

  Declaration elements:

  Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food

  Summary:

  HS: 2917120001 adipic acid Tax rebate rate:13.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) VAT:17.0% MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Pharmaceutical and Biochemical Products Pharmaceutical Intermediates
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids

Additional information on hexanedioic acid

Hexanedioic Acid (CAS No. 124-04-9): A Comprehensive Overview of Its Properties, Applications, and Recent Research Developments

Hexanedioic acid, also known as adipic acid, is a dicarboxylic acid with the chemical formula C₆H₁₀O₄. It is an important intermediate in organic synthesis and has found extensive applications in various industries, including pharmaceuticals, polymers, and coatings. With a CAS number of 124-04-9, this compound has been extensively studied due to its versatile reactivity and utility. This article provides a detailed exploration of hexanedioic acid, covering its chemical properties, industrial applications, and the latest research findings that highlight its significance in modern chemistry.

The molecular structure of hexanedioic acid consists of a six-carbon chain with carboxyl groups at both ends. This linear configuration imparts unique chemical properties that make it a valuable building block in synthetic chemistry. The presence of two carboxyl groups allows for various functionalization reactions, making it a preferred choice for the synthesis of esters, amides, and other derivatives. These derivatives find applications in the production of biodegradable plastics, lubricants, and specialty chemicals.

In the pharmaceutical industry, hexanedioic acid and its derivatives have garnered significant attention due to their potential biological activities. Recent studies have demonstrated that certain derivatives of adipic acid exhibit anti-inflammatory and antimicrobial properties. For instance, researchers have synthesized novel adipic acid-based polymers that show promise in drug delivery systems. These polymers can be engineered to release therapeutic agents in a controlled manner, improving the efficacy of treatments for various diseases.

The polymer industry has also benefited from the use of hexanedioic acid. Adipic acid is a key component in the production of nylon-6,6, one of the most widely used synthetic polymers globally. The compound's ability to form strong ester linkages makes it an ideal candidate for creating high-performance fibers that are durable and resistant to thermal degradation. Additionally, recent advancements in green chemistry have led to the development of biodegradable polyesters derived from renewable resources using adipic acid as a precursor.

Another notable application of hexanedioic acid is in the field of coatings and adhesives. The compound's ability to form cross-linked networks when heated allows it to be used as a curing agent in epoxy resins. These resins are valued for their excellent mechanical strength, chemical resistance, and thermal stability. Recent research has focused on developing eco-friendly curing agents based on natural oils that can replace traditional petroleum-derived compounds like adipic acid.

The environmental impact of producing and using hexanedioic acid has also been a subject of extensive research. Traditional industrial processes for synthesizing adipic acid involve harsh conditions and generate significant waste. However, recent innovations have led to more sustainable methods, such as biocatalytic routes that utilize microbial enzymes to convert renewable feedstocks into adipic acid derivatives. These methods not only reduce environmental footprint but also offer cost-effective solutions for large-scale production.

In conclusion, hexanedioic acid (CAS No. 124-04-9) is a multifaceted compound with diverse applications across multiple industries. Its unique chemical properties make it an indispensable intermediate in organic synthesis, while its derivatives play crucial roles in pharmaceuticals, polymers, coatings, and adhesives. The latest research developments highlight its potential in creating sustainable materials and innovative drug delivery systems. As science continues to evolve, the applications and understanding of this remarkable compound will undoubtedly expand further.